Cas no 150575-82-9 (Benzenemethanamine,4-(1,1-dimethylethoxy)-a-methyl-, (S)- (9CI))
150575-82-9 structure
Product Name:Benzenemethanamine,4-(1,1-dimethylethoxy)-a-methyl-, (S)- (9CI)
CAS No:150575-82-9
MF:C12H19NO
MW:193.285363435745
CID:135761
PubChem ID:29003338
Update Time:2025-04-19
Benzenemethanamine,4-(1,1-dimethylethoxy)-a-methyl-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,4-(1,1-dimethylethoxy)-a-methyl-, (S)- (9CI)
- Benzenemethanamine, 4-(1,1-dimethylethoxy)-a-methyl-, (S)-
- BENZENEMETHANAMINE, 4-(1,1-DIMETHYLETHOXY)-Α-METHYL-, (S)- (9CI)
- 1(S)-(4-tert-butoxyphenyl)-1-ethylamine
- (1S)-1-[4-[(2-methylpropan-2-yl)oxy]phenyl]ethanamine
- Benzenemethanamine, 4-(1,1-dimethylethoxy)-.alpha.-methyl-, (S)- (9CI)
- Benzenemethanamine, 4-(1,1-dimethylethoxy)--methyl-, (S)- (9CI)
- 150575-82-9
- AKOS012675215
- SCHEMBL2034762
-
- Inchi: 1S/C12H19NO/c1-9(13)10-5-7-11(8-6-10)14-12(2,3)4/h5-9H,13H2,1-4H3/t9-/m0/s1
- InChI Key: UHABPKRKFRDALK-VIFPVBQESA-N
- SMILES: O(C1C=CC(=CC=1)[C@H](C)N)C(C)(C)C
Computed Properties
- Exact Mass: 193.14700
- Monoisotopic Mass: 193.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- PSA: 35.25000
- LogP: 3.58390
Benzenemethanamine,4-(1,1-dimethylethoxy)-a-methyl-, (S)- (9CI) Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
150575-82-9 (Benzenemethanamine,4-(1,1-dimethylethoxy)-a-methyl-, (S)- (9CI)) Related Products
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